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Compound of Interest

Compound Name: 4-Hydroxycoumarin

Cat. No.: B7728043 Get Quote

Essential Safety and Handling Guide for 4-
Hydroxycoumarin
This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of 4-Hydroxycoumarin in a laboratory setting. Adherence to these guidelines is

essential for ensuring the safety of researchers, scientists, and drug development

professionals.

Personal Protective Equipment (PPE)
When handling 4-Hydroxycoumarin, the use of appropriate personal protective equipment is

mandatory to prevent exposure. The primary routes of exposure are skin contact, absorption,

and inhalation of dust.[1]

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[2][3][4]

Skin Protection:

Gloves: Handle the substance with gloves, which must be inspected before use.[2] Nitrile

rubber gloves with a minimum thickness of 0.11 mm are recommended.[2] Use a proper

glove removal technique to avoid skin contact.[2]
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Clothing: Wear a lab coat and other appropriate protective clothing to prevent skin

exposure.[3][5] For major spills or significant exposure risk, a complete chemical-resistant

suit may be necessary.[2][5]

Respiratory Protection:

Under normal operating conditions with adequate general exhaust ventilation, respiratory

protection is not typically required.[1][3][4]

If dust is generated or there is a risk of overexposure, wear an approved dust respirator.[1]

[2][5] For nuisance dust exposures, a P95 (US) or P1 (EU EN 143) particle respirator is

suitable.[2] For higher-level protection, use OV/AG/P99 (US) or ABEK-P2 (EU EN 143)

respirator cartridges.[2]

Chemical and Physical Properties
A summary of key quantitative data for 4-Hydroxycoumarin is provided below.

Property Value Citations

Molecular Formula C₉H₆O₃ [3][4]

Molecular Weight 162.14 g/mol [3][4]

Appearance
Off-white to beige or yellow

crystalline solid/powder
[2][4][6]

Melting Point 210 - 215 °C (410 - 419 °F) [2][4]

Solubility

Soluble in ethanol, DMSO, and

dimethylformamide (~30

mg/ml). Sparingly soluble in

aqueous buffers.

[7]

Hazards

Harmful if swallowed (Acute

Toxicity, Oral, Category 4).

Causes skin and serious eye

irritation. May cause

respiratory irritation.

[6]
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Operational Plans: Handling and Storage Protocols
Strict adherence to the following procedures minimizes the risk of exposure and accidents.

General Handling Protocol:

Ventilation: Always use in a well-ventilated area. Local exhaust ventilation may be required

for procedures that generate dust.[1][2]

Avoid Contact: Prevent all unnecessary personal contact. Avoid contact with skin and eyes,

and do not breathe in dust.[1][4]

Hygiene: Do not eat, drink, or smoke in the handling area.[1] Always wash hands thoroughly

with soap and water after handling and before breaks.[1][2] Work clothes should be

laundered separately.[1]

Container Management: Keep containers securely sealed when not in use and protect them

from physical damage.[1]

Storage Protocol:

Conditions: Store in a cool, dry, well-ventilated place, away from sunlight.[1][3]

Containers: Keep the substance in its original, tightly closed container.[1][6]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents

and strong bases.[1][3][4]

Emergency and Disposal Plans
Spill Response Protocol:

Immediate Actions: Clean up all spills immediately.[1]

Minor Spills:

Ensure proper PPE is worn (gloves, safety glasses, dust respirator).[1]
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Use dry clean-up procedures; sweep or vacuum the spilled solid. Avoid generating dust.[1]

[2]

Place the collected material into a suitable, labeled container for disposal.[1][2]

Flush the area with water after cleanup.[1]

Major Spills:

Evacuate personnel from the area.[1][2]

Alert the appropriate emergency services (e.g., Fire Brigade), informing them of the

location and nature of the hazard.[1]

Wear full protective equipment, including a complete suit and a self-contained breathing

apparatus.[1][5]

Contain the spill using sand, earth, or vermiculite to prevent it from entering drains or

waterways.[1]

Collect the recoverable product and absorb the remaining material for placement in

appropriate disposal containers.[1]

Caption: Workflow for 4-Hydroxycoumarin Spill Response.

First Aid Measures:

Ingestion: If swallowed, rinse the mouth with water and give a glass of water. Seek medical

advice.[2][6]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and consult a physician.[2][6]

Skin Contact: Wash the affected area with soap and plenty of water. If skin irritation occurs,

get medical advice.[2][6]

Eye Contact: Immediately hold eyelids apart and flush the eyes continuously with running

water for at least 15 minutes. Remove contact lenses if present and easy to do. Seek
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medical attention.[1][2][6]

Disposal Plan:

Consult Regulations: Chemical waste generators must consult local, regional, and national

hazardous waste regulations to ensure complete and accurate classification and disposal.[1]

[4]

Professional Disposal: Engage a licensed professional waste disposal service.[2]

Methodology: A recommended disposal method is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[2]

Packaging: Dispose of contaminated packaging and containers as unused product in

accordance with regulations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7728043#personal-protective-equipment-for-
handling-4-hydroxycoumarin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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